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Compound of Interest

Compound Name: 1-(Bromoethynyl)cyclohexene

Cat. No.: B15483076 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or disposal protocol for 1-
(Bromoethynyl)cyclohexene was found. The following guidance is based on the general

properties and hazards of analogous brominated organic compounds. It is imperative to consult

with a certified environmental management professional and refer to your institution's specific

safety protocols before handling or disposing of this chemical.

The proper disposal of 1-(Bromoethynyl)cyclohexene, a halogenated organic compound, is

critical to ensure personnel safety and environmental protection. Due to its likely classification

as a flammable and toxic hazardous waste, a structured and compliant disposal process must

be followed. This guide provides essential safety and logistical information for researchers and

laboratory professionals.

Inferred Quantitative Data and Hazard Profile
Based on structurally similar compounds, the following table summarizes the anticipated

properties and hazards of 1-(Bromoethynyl)cyclohexene. This information should be used as

a preliminary reference and handled with caution.
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Property Inferred Value/Classification

Chemical Formula C₈H₉Br

Molecular Weight Approximately 185.06 g/mol

Physical State Likely a liquid at room temperature

GHS Hazard Classifications

Flammable Liquid: Anticipated to be a

combustible or flammable liquid.[1] Acute

Toxicity: Potentially harmful if swallowed,

inhaled, or in contact with skin. Skin

Corrosion/Irritation: Likely to cause skin

irritation. Serious Eye Damage/Eye Irritation:

Likely to cause serious eye irritation. Hazardous

to the Aquatic Environment: Expected to be

toxic to aquatic life, potentially with long-lasting

effects.[1]

Disposal Recommendation
Dispose of as hazardous waste via incineration

at a licensed facility.[2][3][4]

Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the safe disposal of 1-
(Bromoethynyl)cyclohexene and associated contaminated materials.

Personal Protective Equipment (PPE)
Before handling the chemical, ensure the following PPE is worn to minimize exposure:

Eye Protection: Chemical splash goggles are mandatory.[5]

Hand Protection: Nitrile or other chemically resistant gloves are recommended. Aromatic and

halogenated hydrocarbons can degrade many glove materials, so inspect gloves for any

signs of degradation and change them frequently.[6]

Body Protection: A flame-retardant lab coat should be worn.
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Respiratory Protection: If there is a risk of inhalation, especially in poorly ventilated areas, a

respirator may be necessary.

Waste Segregation and Collection
Proper segregation is crucial to prevent dangerous chemical reactions and to ensure compliant

disposal.

Designated Waste Container: Collect all 1-(Bromoethynyl)cyclohexene waste in a

dedicated, compatible container. This container should be made of a material that will not

react with the chemical and should have a secure, sealable lid.

Halogenated Waste Stream: This compound must be disposed of in a designated

"halogenated organic waste" stream.[3] Do not mix with non-halogenated organic waste,

aqueous waste, or any other incompatible chemicals.[3]

Contaminated Materials: Any materials that come into contact with 1-
(Bromoethynyl)cyclohexene, such as pipette tips, contaminated gloves, and absorbent

pads, must also be disposed of as hazardous waste in the same designated container.[7]

Labeling and Storage
Accurate labeling and safe storage are essential for regulatory compliance and safety.

Hazardous Waste Labeling: Immediately label the waste container with a "Hazardous Waste"

label. The label must include:

The full chemical name: "1-(Bromoethynyl)cyclohexene"

The approximate concentration and volume.

The associated hazards (e.g., "Flammable," "Toxic").

The date of accumulation.

Secure Storage: Store the sealed waste container in a designated satellite accumulation

area. This area should be a well-ventilated, cool, and dry location, away from sources of

ignition such as heat, sparks, or open flames.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://faculty.fgcu.edu/gboyce/assets/SOPs/Bromine.pdf
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Disposal Procedure
The final disposal must be handled by trained professionals.

Contact Environmental Health and Safety (EHS): When the waste container is full or ready

for disposal, contact your institution's EHS department or a licensed hazardous waste

disposal company.[4][9]

Professional Removal: Do not attempt to dispose of this chemical through standard

laboratory drains or as regular trash.[7][9] The primary method for the disposal of

halogenated organic compounds is high-temperature incineration by a licensed facility, which

is equipped to handle the resulting acid gases.[2][3][10]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1-
(Bromoethynyl)cyclohexene.
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Disposal Workflow for 1-(Bromoethynyl)cyclohexene
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Caption: Disposal workflow for 1-(Bromoethynyl)cyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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